Cas no 75605-85-5 (Butanoic acid,3-hydroxy-,(4aS,4bR,6R,6aS,7R,10aS,10bR,12aS)-8-acetyl-7-formyl-1,2,3,4,4a,4b,5,6,6a,7,10,10a,10b,11,12,12a-hexadecahydro-1,1,4a,6a,10b-pentamethyl-6-chrysenylester)

• Product Name: Butanoic acid,3-hydroxy-,(4aS,4bR,6R,6aS,7R,10aS,10bR,12aS)-8-acetyl-7-formyl-1,2,3,4,4a,4b,5,6,6a,7,10,10a,10b,11,12,12a-hexadecahydro-1,1,4a,6a,10b-pentamethyl-6-chrysenylester
• CAS No: 75605-85-5
• MF: C₃₀H₄₆O₅
• MW: 486.683249950409
• CID: 569468
• PubChem ID: 23424964
• Update Time: 2025-04-19

Butanoic acid,3-hydroxy-,(4aS,4bR,6R,6aS,7R,10aS,10bR,12aS)-8-acetyl-7-formyl-1,2,3,4,4a,4b,5,6,6a,7,10,10a,10b,11,12,12a-hexadecahydro-1,1,4a,6a,10b-pentamethyl-6-chrysenylester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-hydroxy-,(4aS,4bR,6R,6aS,7R,10aS,10bR,12aS)-8-acetyl-7-formyl-1,2,3,4,4a,4b,5,6,6a,7,10,10a,10b,11,12,12a-hexadecahydro-1,1,4a,6a,10b-pentamethyl-6-chrysenylester
• Butanoic acid,3-hydroxy-,(4aS,4bR,6R,6aS,7R,10aS,10bR,12aS)-8-acetyl-7-formyl-1,2,3,4,4a,4b,5,6,6a,7,10,10a,10b,11,12,12a-hex
• dendalone 3-hydroxybutyrate
• 75605-85-5

• Inchi： 1S/C30H46O5/c1-18(32)15-26(34)35-25-16-24-28(5)13-8-12-27(3,4)22(28)11-14-29(24,6)23-10-9-20(19(2)33)21(17-31)30(23,25)7/h9,17-18,21-25,32H,8,10-16H2,1-7H3
• InChI Key： AEQPDNFDABVERI-UHFFFAOYSA-N
• SMILES： CC(CC(OC1C2(C(CC=C(C(=O)C)C2C=O)C2(C(C3(C(CC2)C(C)(C)CCC3)C)C1)C)C)=O)O

Computed Properties

• Exact Mass: 486.335
• Monoisotopic Mass: 486.335
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7A^2
• XLogP3: 5.9

Experimental Properties

• Density: 1.12
• Boiling Point: 557.4°C at 760 mmHg
• Flash Point: 170.4°C
• Refractive Index: 1.536

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Scalarane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Scalarane sesterterpenoids